![molecular formula C19H19N5O3 B2437224 2,4,7,8-Tetramethyl-6-phenacylpurino[7,8-a]imidazole-1,3-dione CAS No. 878421-60-4](/img/structure/B2437224.png)
2,4,7,8-Tetramethyl-6-phenacylpurino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4,7,8-Tetramethyl-6-phenacylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methods and Derivatives
Research has been dedicated to the development of novel synthesis methods for glycolurils and their analogues, which are structurally related to the compound . Glycolurils, including tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-diones, have found applications in pharmacology, explosives, gelators, and as building blocks in supramolecular chemistry. These compounds are pursued for their pharmacologically active properties, among other applications, underscoring the continuous interest in developing new synthesis methods for such structures (Kravchenko, Baranov, & Gazieva, 2018).
Antimicrobial Activity
Novel series of imidazo[1,2-a]pyridinopyrimidine-2,4,6(1H,3H,5H)-triones and thioxopyrimidine-4,6(1H,5H)diones have been synthesized, showcasing significant antimicrobial activity. These compounds, derived through multistep synthesis processes, highlight the potential of structurally similar compounds for antibacterial applications, indicating a promising avenue for the development of new antimicrobial agents (Rajitha, Ravibabu, Ramesh, & Rajitha, 2016).
Hepatoprotective Activity
The synthesis of imidazo[1,2-c]pyrimido[5,4-e]pyrimidinones and related compounds has demonstrated potential hepatoprotective activity. These compounds, obtained through one-pot synthesis methods involving cyclic ketene aminals, highlight the therapeutic potential of imidazole derivatives in liver protection (Ram, Goel, Sarkhel, & Maulik, 2002).
Supramolecular Chemistry
Substituted glycolurils are explored for the synthesis of cucurbit[n]uril-type macrocyclic receptors. The synthesis of these derivatives and their condensation reactions with formaldehyde have led to the development of new macrocyclic compounds with potential applications in host-guest chemistry, further underscoring the versatility of imidazole derivatives in supramolecular applications (Jansen, Wego, Buschmann, Schollmeyer, & Döpp, 2003).
Optical and pH Sensing Properties
The development of tetranuclear Ru(II) complexes containing uncoordinated imidazole groups for pH sensing and photophysical properties showcases another dimension of application for imidazole derivatives. These complexes exhibit proton-induced luminescent properties, offering potential utility in sensing and photophysical applications (Cheng, Yu, He, Ren, & Yin, 2016).
Properties
IUPAC Name |
2,4,7,8-tetramethyl-6-phenacylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O3/c1-11-12(2)24-15-16(21(3)19(27)22(4)17(15)26)20-18(24)23(11)10-14(25)13-8-6-5-7-9-13/h5-9H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXDWTVZNTBUICZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CC(=O)C4=CC=CC=C4)N(C(=O)N(C3=O)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.